Magnesium, bromo(1-methyl-2-propenyl)-

Specification

• CAS No.: 53247-17-9
• Molecular Formula: C4H7BrMg
• Molecular Weight: 159.31 g/mol
• IUPAC Name: magnesium;but-1-ene;bromide
• Standard InChI: InChI=1S/C4H7.BrH.Mg/c1-3-4-2;;/h3-4H,1H2,2H3;1H;/q-1;;+2/p-1
• Standard InChI Key: IWIKSPCFZVZFIT-UHFFFAOYSA-M
• Canonical SMILES: C[CH-]C=C.[Mg+2].[Br-]

Introduction

Magnesium, bromo(1-methyl-2-propenyl)-, commonly referred to as 2-methyl-1-propenylmagnesium bromide, is a Grignard reagent with the chemical formula C4H7BrMg. It is a crucial organometallic compound used extensively in organic synthesis, particularly for forming carbon-carbon bonds.

Synthesis and Preparation

The synthesis of magnesium, bromo(1-methyl-2-propenyl)- typically involves the reaction of magnesium turnings with 1-bromo-2-methylpropene in an anhydrous ether solvent, such as tetrahydrofuran. This reaction is conducted under an inert atmosphere to prevent oxidation of the Grignard reagent.

Applications in Organic Synthesis

Magnesium, bromo(1-methyl-2-propenyl)- is utilized extensively in organic chemistry for its versatility in forming new carbon-carbon bonds and functional groups. It acts as a nucleophile in various chemical reactions, making it invaluable in both academic research and industrial applications.

Research Findings and Mechanisms

The mechanism by which magnesium, bromo(1-methyl-2-propenyl)- operates involves several steps that highlight its essential role in organic synthesis. It is particularly effective in reactions where specific regioselectivity is required, such as in the synthesis of complex organic molecules.

Comparison with Similar Compounds

While magnesium, bromo(1-methyl-2-propenyl)- is distinct due to its specific vinyl group, other Grignard reagents like ethyl magnesium bromide and magnesium, bromo[4-[(2-methyl-2-propenyl)oxy]phenyl]- also play significant roles in organic synthesis. Each has unique properties and applications based on their structural differences.

Industrial Production and Scalability

In industrial settings, the production of magnesium, bromo(1-methyl-2-propenyl)- is scaled up using high-purity reagents and controlled conditions to ensure consistent product quality. The process involves large reactors equipped with systems to maintain an inert atmosphere and control temperature.